Cas no 218769-47-2 ((2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid)

• Product Name: (2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid
• CAS No: 218769-47-2
• MF: C₂₁H₂₃Br₂NO₅
• MW: 529.219024896622
• MDL: MFCD00076992
• CID: 4639534
• Update Time: 2023-11-22

(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-[3,5-DIBROMO-4-(PHENYLMETHOXY)PHENYL]-2-[(TERT-BUTOXY)CARBONYLAMINO]PROPANOIC ACID
• (2S)-3-(3,5-dibromo-4-phenylmethoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (S)-3-(4-(Benzyloxy)-3,5-dibromophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid

• MDL： MFCD00076992
• Inchi： 1S/C21H23Br2NO5/c1-21(2,3)29-20(27)24-17(19(25)26)11-14-9-15(22)18(16(23)10-14)28-12-13-7-5-4-6-8-13/h4-10,17H,11-12H2,1-3H3,(H,24,27)(H,25,26)/t17-/m0/s1
• InChI Key： FIDRCCMPVDNMJC-KRWDZBQOSA-N
• SMILES： BrC1C(=C(C=C(C=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)Br)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 536
• XLogP3: 5.4
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives